N-[(4-methoxyphenyl)methyl]-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide
• InChI: InChI=1S/C14H17N3O5S/c1-16-9-12(13(18)17(2)14(16)19)23(20,21)15-8-10-4-6-11(22-3)7-5-10/h4-7,9,15H,8H2,1-3H3
• InChI Key: QURJTDZGSCMVNJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)N(C1=O)C)S(=O)(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C14H17N3O5S
• Molecular Weight: 339.37 g/mol

Description

N-[(4-methoxyphenyl)methyl]-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide, also known as MDP, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. MDP is a sulfonamide derivative that belongs to the class of pyrimidine-2,4-diones. It has been synthesized using various methods, and its biological activities have been extensively studied.

Scientific Research Applications

Synthesis and Impurities in Pharmaceutical Research

Novel synthesis methods for omeprazole, a proton pump inhibitor, have been explored to understand and control pharmaceutical impurities. These studies focus on the chemical processes leading to impurities during synthesis, aiming to improve yield and simplify production methods. The research on omeprazole, which shares a similar sulfonamide functional group, provides insights into managing and utilizing impurities in drug formulation and development (S. Saini et al., 2019).

Therapeutic Applications and Biological Activities

Sulfonamide inhibitors, including compounds similar to "N-[(4-methoxyphenyl)methyl]-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide," have been reviewed for their broad therapeutic applications. These applications range from antibacterial properties to potential roles in treating diseases like cancer, glaucoma, and Alzheimer's. The versatility of sulfonamide compounds in medicinal chemistry highlights their significance in developing new therapeutic agents (I. Gulcin & P. Taslimi, 2018).

Chemical and Medicinal Aspects of Sulfonamides

Sulfonamides have been critically reviewed for their chemical structures and medicinal significance, emphasizing their role in discovering new drugs. This research underscores the importance of sulfonamide motifs in medicinal chemistry, contributing to the development of compounds with antibacterial, antifungal, antiparasitic, antioxidant, and antitumor properties. The diversity in sulfonamide derivatives opens avenues for creating less toxic, cost-effective, and highly active pharmaceuticals (Helloana Azevedo-Barbosa et al., 2020).